Cas no 946246-37-3 (1-(4-chlorophenyl)methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946246-37-3
• MF: C₂₀H₁₇ClN₂O₂
• MW: 352.814183950424
• CID: 5504432
• Update Time: 2025-10-31

1-(4-chlorophenyl)methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(4-chlorophenyl)methyl]-1,2-dihydro-N-(4-methylphenyl)-2-oxo-
• 1-(4-chlorophenyl)methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17ClN2O2/c1-14-4-10-17(11-5-14)22-19(24)18-3-2-12-23(20(18)25)13-15-6-8-16(21)9-7-15/h2-12H,13H2,1H3,(H,22,24)
• InChI Key： NSRDRHSRCROXEC-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=CC=C1C(NC1=CC=C(C)C=C1)=O

Additional information on 1-(4-chlorophenyl)methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to 1-(4-chlorophenyl)methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946246-37-3)

1-(4-chlorophenyl)methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 946246-37-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, belonging to the dihydropyridine class, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural features of this compound, particularly its 1-(4-chlorophenyl)methyl and N-(4-methylphenyl) substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further exploration.

The dihydropyridine core of 1-(4-chlorophenyl)methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is well-known for its role in various pharmacological activities. Dihydropyridines are a class of heterocyclic compounds that have been extensively studied for their biological effects. These compounds are particularly recognized for their vasodilatory properties, which have made them important in the treatment of cardiovascular diseases. The presence of the 2-oxo group in the molecule enhances its stability and bioavailability, making it a promising candidate for further development.

In recent years, there has been a growing interest in the development of novel dihydropyridine derivatives as potential therapeutic agents. The specific substitution pattern in 1-(4-chlorophenyl)methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide imparts unique properties that make it suitable for various biological assays. The 4-chlorophenyl moiety, for instance, can influence the electronic properties of the molecule, affecting its binding affinity to biological targets. Similarly, the 4-methylphenyl group can enhance solubility and metabolic stability, which are crucial factors in drug design.

The pharmacological potential of 1-(4-chlorophenyl)methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has been explored in several preclinical studies. These studies have demonstrated that derivatives of dihydropyridines can exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The structural flexibility of this compound allows for modifications that can fine-tune its pharmacological profile, making it a versatile scaffold for drug discovery.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Dihydropyridines have been shown to interact with specific receptors in the brain, which could make them effective in managing conditions such as epilepsy and Alzheimer's disease. The unique combination of substituents in 1-(4-chlorophenyl)methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide may provide a new avenue for developing therapies that target these receptors with high selectivity and efficacy.

The synthesis of 1-(4-chlorophenyl)methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide involves a series of well-established organic reactions. The key steps include condensation reactions to form the dihydropyridine ring and subsequent functionalization to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both research and industrial applications.

In conclusion, 1-(4-chlorophenyl)methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946246-37-3) is a compound with significant pharmaceutical potential. Its unique structural features and biological activities make it a valuable scaffold for drug development. As research continues to uncover new applications for dihydropyridines, this compound is likely to play an important role in the discovery and development of novel therapeutic agents.